N-{2-[(E)-Benzylideneamino]ethyl}cycloheptanimine

• CAS No.: 62730-83-0
• Molecular Formula: C16H22N2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: N-[2-(benzylideneamino)ethyl]cycloheptanimine
• InChI: InChI=1S/C16H22N2/c1-2-7-11-16(10-6-1)18-13-12-17-14-15-8-4-3-5-9-15/h3-5,8-9,14H,1-2,6-7,10-13H2
• InChI Key: JCRMNAXVXXTQOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(=NCCN=CC2=CC=CC=C2)CC1

Description

N-{2-[(E)-Benzylideneamino]ethyl}cycloheptanimine is an organic compound that belongs to the class of imines Imines are characterized by the presence of a carbon-nitrogen double bond This compound is particularly interesting due to its unique structure, which includes a benzylidene group attached to an ethylamine chain, further connected to a cycloheptanimine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-[(E)-Benzylideneamino]ethyl}cycloheptanimine typically involves a Schiff base reaction. This reaction occurs between benzaldehyde and an amine, in this case, 2-aminoethylcycloheptanimine. The reaction is usually carried out in an ethanol solvent under reflux conditions to facilitate the formation of the imine bond.

Step 1: Dissolve benzaldehyde in ethanol.

Step 2: Add 2-aminoethylcycloheptanimine to the solution.

Step 3: Reflux the mixture for several hours to ensure complete reaction.

Step 4: Cool the reaction mixture and isolate the product by filtration or extraction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to control reaction conditions precisely.

Chemical Reactions Analysis

Types of Reactions

N-{2-[(E)-Benzylideneamino]ethyl}cycloheptanimine can undergo various chemical reactions, including:

Oxidation: The imine group can be oxidized to form corresponding oxides.

Reduction: :